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Compound of Interest

Compound Name: 2,5-Dichlorobenzaldehyde

Cat. No.: B1346813 Get Quote

Essential Safety and Handling Guide for 2,5-
Dichlorobenzaldehyde
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2,5-Dichlorobenzaldehyde in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe handling and

mitigate risks.

Chemical Safety and Hazard Information
2,5-Dichlorobenzaldehyde is a combustible solid that can cause skin, eye, and respiratory

irritation.[1][2] Some data also suggests it may cause severe skin burns and eye damage.[3]

Table 1: Physical and Chemical Properties

Property Value

Appearance White powder/solid[1]

Molecular Formula C₇H₄Cl₂O[1][3]

Molecular Weight 175.01 g/mol [3]

Melting Point 54-57 °C

Flash Point 110 °C (230 °F) - closed cup
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Table 2: Hazard Identification and GHS Classifications

Hazard GHS Classification Precautionary Statement

Skin Irritation Skin Irrit. 2 (H315)[1][3]
P264, P280, P302+P352,

P332+P313[1]

Eye Irritation Eye Irrit. 2 (H319)[1][3]
P280, P305+P351+P338,

P337+P313[1]

Respiratory Irritation STOT SE 3 (H335)[1]
P261, P271, P304+P340,

P312[1]

Potential for Severe Burns Skin Corr. 1B (H314)[3]

P260, P280,

P301+P330+P331,

P303+P361+P353,

P305+P351+P338[3]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow is critical for safety.

1. Engineering Controls and Preparation:

Work exclusively in a well-ventilated area, preferably within a certified chemical fume hood.

[4][5][6]

Ensure that an eyewash station and a safety shower are readily accessible and have been

tested.[4][5]

Designate a specific area for handling 2,5-Dichlorobenzaldehyde to avoid contamination.

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles that comply with EN 166 standards.

[4][5] A face shield may be necessary for splash hazards.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile).[4][5]
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Respiratory Protection: For operations that may generate dust, use a NIOSH/MSHA-

approved N95 dust mask or a higher-level respirator.[4]

Body Protection: Wear a lab coat or other protective clothing to prevent skin contact.

3. Chemical Handling:

Avoid creating dust.[4][6]

Do not breathe in dust or vapors.[4][5]

Prevent any contact with skin, eyes, or clothing.[4][5]

After handling, wash hands and any exposed skin thoroughly.[4]

4. Storage:

Keep the container tightly sealed when not in use.[5]

Store in a cool, dry, and well-ventilated location.[5][7]

Keep it away from strong oxidizing agents, strong bases, and strong reducing agents.[4]

Store in an area designated for corrosive materials, potentially under a nitrogen atmosphere.

[4][5][7]

Emergency and First Aid Plan
Immediate action is vital in case of an exposure.

Table 3: First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult or has stopped, provide

artificial respiration. Seek immediate medical

attention.[4][7][8][9]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected skin area with copious

amounts of soap and water. If irritation develops

or persists, get medical attention.[4][8][10]

Eye Contact

Immediately flush the eyes with large amounts

of water for at least 15 minutes, making sure to

lift the upper and lower eyelids. Remove contact

lenses if it is safe to do so. Seek immediate

medical attention.[4][7][8][9]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Contact a physician or poison control

center right away.[4][7][9]

Disposal Plan
Proper disposal is essential to prevent environmental contamination.

1. Waste Collection:

Collect waste 2,5-Dichlorobenzaldehyde and any contaminated materials (e.g., gloves,

absorbent paper) in a clearly labeled, sealed container suitable for hazardous waste.

2. Disposal Method:

Dispose of the chemical waste through a licensed and approved waste disposal company.[4]

One approved method is to dissolve or mix the material with a combustible solvent and

incinerate it in a chemical incinerator that has an afterburner and scrubber.[6]

Do not allow the chemical to enter drains or the environment.[4]
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Always adhere to all local, regional, and national regulations for hazardous waste disposal.

[4]

Workflow Visualization
The following diagram illustrates the safe handling workflow for 2,5-Dichlorobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. watsonnoke.com [watsonnoke.com]

2. dcfinechemicals.com [dcfinechemicals.com]

3. 2,5-Dichlorobenzaldehyde | C7H4Cl2O | CID 80702 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. fishersci.com [fishersci.com]

5. assets.thermofisher.com [assets.thermofisher.com]

6. cdhfinechemical.com [cdhfinechemical.com]

7. fishersci.com [fishersci.com]

8. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

9. fishersci.com [fishersci.com]

10. 2,4-DICHLOROBENZALDEHYDE | CAMEO Chemicals | NOAA
[cameochemicals.noaa.gov]

To cite this document: BenchChem. [Personal protective equipment for handling 2,5-
Dichlorobenzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346813#personal-protective-equipment-for-
handling-2-5-dichlorobenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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